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Compound of Interest

Compound Name: fmoc-d-Threoninol

Cat. No.: B557614

Fmoc-D-Threoninol is a pivotal building block in the field of peptide chemistry and drug
discovery.[1] This guide provides an in-depth analysis of its chemical structure,
physicochemical properties, and its application in synthetic methodologies.

Core Chemical Structure

Fmoc-D-Threoninol, systematically named (9H-fluoren-9-yl)methyl N-[(2S,3S)-1,3-
dihydroxybutan-2-yljcarbamate, is an amino alcohol derivative.[2] Its structure is characterized
by three key components:

e D-Threoninol Backbone: A four-carbon amino alcohol with two chiral centers, providing a
specific stereochemical configuration ((2S,3S)) that is crucial for the biological activity of the
resulting peptides.[2]

e Fmoc (9-fluorenylmethoxycarbonyl) Group: A bulky, base-labile protecting group attached to
the nitrogen atom of the D-Threoninol backbone.[1][3] This group is fundamental for
orthogonal protection strategies in solid-phase peptide synthesis.[4]

o Hydroxyl Groups: The presence of primary and secondary hydroxyl groups allows for further
modifications and can influence the pharmacological properties of peptide-based
therapeutics, such as enhancing solubility and interaction with biological targets.[1]

The molecular formula for Fmoc-D-Threoninol is C1oH21NOa.[2][5]
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Physicochemical Properties

A summary of the key quantitative data for Fmoc-D-Threoninol is presented in the table below.

Property Value Reference
Molecular Weight 327.4 g/mol [2][5]
Molecular Formula C19H21NO4 [2][5]

CAS Number 252049-02-8 [2]
Appearance White solid [3]

Purity > 99% (HPLC) [3]

Storage Conditions 0-8°C [3]

Application in Peptide Synthesis

Fmoc-D-Threoninol is extensively utilized in Fmoc-based solid-phase peptide synthesis
(SPPS).[1][3] This methodology allows for the stepwise construction of complex peptide chains
on a solid support.[4]

Experimental Protocol: General Fmoc-SPPS Workflow

The following protocol outlines the fundamental steps for incorporating an amino acid residue
using the Fmoc protection strategy.

» Resin Preparation: The synthesis begins with a solid support (resin), typically pre-loaded with
the first amino acid. The resin is swelled in a suitable solvent, such as dimethylformamide
(DMF).

e Fmoc Deprotection: The Fmoc group of the resin-bound amino acid is removed to expose
the free amine. This is achieved by treating the resin with a 20% solution of piperidine in
DMF.[6] The resin is then thoroughly washed to remove the piperidine and byproducts.

» Amino Acid Activation and Coupling: The next Fmoc-protected amino acid (in this case, it
could be a standard amino acid being coupled to a chain containing a threoninol-derived
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residue) is activated. This is commonly done using a coupling agent like HCTU in the
presence of a base such as diisopropylethylamine (DIEA).[6] The activated amino acid is
then added to the resin, and the coupling reaction proceeds to form a new peptide bond.

o Washing: After the coupling reaction, the resin is washed extensively with DMF to remove
any unreacted reagents and byproducts.

o Capping (Optional): To block any unreacted free amines and prevent the formation of
deletion sequences, a capping step can be performed using a solution of acetic anhydride
and a base.

e Cycle Repetition: The deprotection and coupling steps are repeated for each subsequent
amino acid in the desired peptide sequence.

o Cleavage and Global Deprotection: Once the peptide chain is fully assembled, it is cleaved
from the resin, and all side-chain protecting groups are removed simultaneously. This is
typically achieved by treatment with a strong acid cocktail, such as a mixture of trifluoroacetic
acid (TFA), water, and scavengers like triisopropylsilane (TIPS).[6]

Structural Visualization

The chemical structure of Fmoc-D-Threoninol is depicted in the following diagram.
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Caption: 2D structure of Fmoc-D-Threoninol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Overview]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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